Ethyl 1-(3-bromophenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• CAS RN: 477251-77-7
• Molecular Formula: C17H13BrN2O3
• Molecular Weight: 373.2 g/mol
• IUPAC Name: ethyl 1-(3-bromophenyl)-4-oxo-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C17H13BrN2O3/c1-2-23-17(22)14-10-20(12-6-3-5-11(18)9-12)16-13(15(14)21)7-4-8-19-16/h3-10H,2H2,1H3
• InChI Key: LECZVSQAENZYOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=CC=N2)C3=CC(=CC=C3)Br

Description

Ethyl 1-(3-bromophenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C17H13BrN2O3 and its molecular weight is 373.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude compound from Step 1 was dissolved in tetrahydrofuran (500 mL), the solution was cooled to 0° C., and sodium hydride (as a 60% dispersion in oil, 9.4 g, 235 mmol) was added in portions. After stirring at 0° for 1 hour, the resulting mixture was allowed to warm up to room temperature. After 2 hours, water (400 mL) was added to the resulting suspension and the insoluble solid was filtered and washed copiously with water. When dry, the solid was stirred in ether (150 ML) at room temperature for 24 hours and filtered to afford the ethyl 1-(3-bromophenyl)-1,4-dihydro[1,8]naphthyridin-4-one-3-carboxylate compound as a cream-colored solid.